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Compound of Interest

Compound Name: NP213

Cat. No.: B1679984 Get Quote

Head-to-Head Comparison: NP213 vs.
Terbinafine Against Trichophyton rubrum
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of NP213 and terbinafine, two

antifungal agents with distinct mechanisms of action against Trichophyton rubrum, a primary

causative agent of onychomycosis and other superficial fungal infections.
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Feature NP213 (Novexatin®) Terbinafine

Drug Class Antimicrobial Peptide (AMP) Allylamine

Mechanism of Action
Rapid, fungicidal membrane

disruption.[1]

Inhibition of squalene

epoxidase in the ergosterol

biosynthesis pathway.[2]

Fungicidal Activity
Rapidly fungicidal against both

spores and hyphae.[1]

Fungicidal, but with a slower

onset of action compared to

NP213.[1]

Time to >99.9% Kill
3-4 hours against T. rubrum

spores and hyphae.[1]

No significant killing of T.

rubrum spores or hyphae

observed within 24 hours.[1]

Clinical Development

Investigational, has completed

Phase IIa trials for

onychomycosis.[3][4]

Widely approved and used for

the treatment of

onychomycosis and other

dermatophyte infections.[2]

In-Depth Analysis
Mechanism of Action
NP213: As a synthetic antimicrobial peptide, NP213 exerts its antifungal effect through a rapid

and direct interaction with the fungal cell membrane. This leads to membrane perturbation,

disruption, and permeabilization, ultimately causing cell death.[1] This mechanism is distinct

from many traditional antifungal agents and is less susceptible to the development of

resistance.

Terbinafine: Terbinafine is a well-established allylamine antifungal that specifically targets the

enzyme squalene epoxidase. This enzyme is a critical component of the ergosterol

biosynthesis pathway in fungi. By inhibiting squalene epoxidase, terbinafine leads to a toxic

accumulation of squalene within the fungal cell and a deficiency in ergosterol, an essential

component of the fungal cell membrane. This disruption of membrane integrity ultimately

results in fungal cell death.[2]
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Prepare fungal inoculum of T. rubrum

Prepare serial two-fold dilutions of antifungal agent in RPMI 1640 medium

Inoculate microtiter plate wells with fungal suspension

Incubate plates at 35°C for 4-7 days

Visually determine MIC as the lowest concentration with ~80% growth inhibition

Record MIC value
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Prepare standardized fungal suspension

Add antifungal agent at a specified concentration (e.g., 2x MIC)

Incubate at 30-35°C with agitation

Remove aliquots at predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours)

Serially dilute and plate aliquots onto agar plates

Incubate plates and count colony-forming units (CFU)

Plot log10 CFU/mL versus time

Determine time to achieve ≥99.9% kill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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